Cas no 34446-06-5 (Matairesinolmonoglucosid)

Matairesinolmonoglucosid structure
Matairesinolmonoglucosid structure
Product Name:Matairesinolmonoglucosid
CAS No:34446-06-5
MF:C26H32O11
MW:520.525689125061
CID:2070223
PubChem ID:23757184
Update Time:2025-04-21

Matairesinolmonoglucosid Chemical and Physical Properties

Names and Identifiers

    • Matairesinolmonoglucosid
    • Isomatairesinoside
    • ACon1_002083
    • E88711
    • BRD-K07872309-001-01-6
    • NCGC00179848-01
    • MEGxp0_000525
    • Matairesinol monoglucoside
    • 34446-06-5
    • AKOS040762650
    • (3R,4R)-3-(4-Hydroxy-3-methoxybenzyl)-4-(3-methoxy-4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzyl)dihydrofuran-2(3H)-one
    • (3R,4R)-3-[(4-hydroxy-3-methoxyphenyl)methyl]-4-[[3-methoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl]oxolan-2-one
    • HY-N8107
    • CS-0140152
    • DA-55249
    • Inchi: 1S/C26H32O11/c1-33-19-9-14(3-5-17(19)28)8-16-15(12-35-25(16)32)7-13-4-6-18(20(10-13)34-2)36-26-24(31)23(30)22(29)21(11-27)37-26/h3-6,9-10,15-16,21-24,26-31H,7-8,11-12H2,1-2H3/t15-,16+,21+,22+,23-,24+,26+/m0/s1
    • InChI Key: FWRZDNFXFFWBGP-LHHMAMHXSA-N
    • SMILES: O1C([C@H](CC2C=CC(=C(C=2)OC)O)[C@H](C1)CC1C=CC(=C(C=1)OC)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)=O

Computed Properties

  • Exact Mass: 520.19446183g/mol
  • Monoisotopic Mass: 520.19446183g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 9
  • Complexity: 737
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 164Ų

Experimental Properties

  • Color/Form: Powder

Matairesinolmonoglucosid Security Information

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